Cas no 2169423-24-7 (1-(5-chloro-2-ethoxyphenyl)-2-fluoroethan-1-amine)

• Product Name: 1-(5-chloro-2-ethoxyphenyl)-2-fluoroethan-1-amine
• CAS No: 2169423-24-7
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 6388907
• PubChem ID: 165525359
• Update Time: 2025-10-28

1-(5-chloro-2-ethoxyphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-ethoxyphenyl)-2-fluoroethan-1-amine
• EN300-1274398
• 2169423-24-7

• Inchi： 1S/C10H13ClFNO/c1-2-14-10-4-3-7(11)5-8(10)9(13)6-12/h3-5,9H,2,6,13H2,1H3
• InChI Key： VITYDZJEIJSBSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CF)N)OCC

Computed Properties

• Exact Mass: 217.0669699g/mol
• Monoisotopic Mass: 217.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(5-chloro-2-ethoxyphenyl)-2-fluoroethan-1-amine

Introduction to Compound CAS No. 2169423-24-7: 1-(5-Chloro-2-Ethoxyphenyl)-2-Fluoroethan-1-Amine

The compound with CAS number 2169423-24-7, commonly referred to as 1-(5-chloro-2-ethoxyphenyl)-2-fluoroethan-1-amine, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science due to its unique properties and potential for functionalization. The 5-chloro and 2-ethoxyphenyl substituents, along with the fluoro group, contribute to its distinctive reactivity and selectivity in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and amine alkylation techniques. Researchers have explored the use of microwave-assisted synthesis to enhance reaction yields and reduce reaction times, making this compound more accessible for large-scale production. The incorporation of the ethoxyphenyl group has been shown to improve the compound's solubility in organic solvents, which is advantageous for its application in drug delivery systems.

In the pharmaceutical industry, 1-(5-chloro-2-ethoxyphenyl)-2-fluoroethan-1-amine has been investigated as a potential lead molecule for the development of novel anti-inflammatory agents. Studies have demonstrated that this compound exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases. Furthermore, its fluoro substituent enhances its lipophilicity, allowing for better penetration into biological membranes and improved bioavailability.

The agrochemical sector has also benefited from the unique properties of this compound. Field trials have shown that it possesses promising pesticidal activity against a range of agricultural pests, including aphids and whiteflies. The chloro substituent contributes to its stability under environmental conditions, ensuring prolonged efficacy in the field. Additionally, researchers have explored its potential as a herbicide safener, protecting crops from damage caused by excessive herbicide application.

Recent breakthroughs in materials science have highlighted the potential of 1-(5-chloro-2-ethoxyphenyl)-2-fluoroethan-1-amine as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under mild conditions makes it an attractive candidate for developing high-performance materials with tailored mechanical and thermal properties. The incorporation of this compound into polymer matrices has been shown to enhance their resistance to UV degradation and improve their adhesion properties.

In conclusion, 1-(5-chloro-2-ethoxyphenyl)-2-fluoroethan-1-amine (CAS No. 2169423-24-) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a valuable tool for addressing contemporary challenges in pharmaceuticals, agrochemicals, and materials science. Continued research into its properties and applications is expected to unlock even greater potential for this intriguing molecule.